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Compound of Interest

Compound Name: FX1

Cat. No.: B607574

For researchers and scientists in the fast-paced world of drug development, adherence to strict
safety protocols is paramount. This guide provides essential information for the proper disposal
of FX1, a BCL6 inhibitor, ensuring the safety of laboratory personnel and the protection of the

environment.

FX1, identified by CAS number 1426138-42-2, is classified as a combustible solid and is
considered highly hazardous to water. Therefore, specific procedures must be followed for its
disposal to mitigate risks. The information presented here is a summary of available safety data
and general best practices. It is imperative to consult the official Safety Data Sheet (SDS) for
FX1 from your supplier for complete and specific guidance before handling or disposing of this

chemical.

Safety and Handling Quantitative Data

The following table summarizes key safety classifications for FX1.
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Parameter Classification Description Source
) ) FX1is a solid
Physical State Solid
substance.

As a combustible

Combustibilit Combustible Solid solid, FX1 may burn
ombustibili
y (Storage Class 11) under certain
conditions.

This is the highest
water hazard class in
Germany, indicating
Water Hazard WGK 3 ]
that the substance is
highly hazardous to

water.

Experimental Protocols for Disposal

The proper disposal of FX1 involves a multi-step process designed to prevent contamination
and ensure safety. The following protocol outlines the general steps for the disposal of solid

FX1 waste and contaminated materials.

Personal Protective Equipment (PPE) Requirement: Before initiating any disposal procedures,

ensure you are wearing appropriate PPE, including:
o Safety goggles

o Chemical-resistant gloves (e.g., nitrile)

e Alab coat

Disposal of Solid FX1 Waste:

» Waste Collection:

o Collect pure FX1 waste, and any materials heavily contaminated with FX1, in a dedicated,

clearly labeled hazardous waste container.
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o The container must be made of a material compatible with FX1 and be sealable.

o Label the container with "Hazardous Waste," the full chemical name "FX1," its CAS
number (1426138-42-2), and the appropriate hazard pictograms (e.g., flammable,
environmental hazard).

o Waste Storage:

o Store the sealed hazardous waste container in a designated, well-ventilated, and cool
area, away from sources of ignition.

o The storage area should have secondary containment to prevent the spread of material in
case of a leak.

o Waste Pickup and Disposal:

o Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

o Do not dispose of FX1 down the drain or in regular trash. Its high water hazard
classification means it can cause significant environmental damage.

Disposal of Contaminated Labware and Materials:
» Decontamination:

o Whenever possible, decontaminate reusable labware (e.g., glassware) that has come into
contact with FX1. Consult the specific SDS for recommended decontamination
procedures. If no specific procedure is available, a thorough rinse with an appropriate
solvent (e.g., ethanol or acetone, followed by water) may be suitable, collecting the rinsate
as hazardous waste.

o Single-use plastics and other disposable materials contaminated with FX1 should be
considered hazardous waste.

e Collection of Contaminated Materials:
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o Place contaminated items such as pipette tips, weigh boats, and wipes into the designated
solid hazardous waste container for FX1.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of FX1.
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Caption: Logical workflow for the proper disposal of FX1.
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 To cite this document: BenchChem. [Proper Disposal of FX1: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607574#fx1-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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